Cas no 62037-53-0 (2,7-Naphthalenedisulfonic acid, 4-hydroxy-3-(2-phenyldiazenyl)-5-[(phenylsulfonyl)amino]-, sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonic acid, 4-hydroxy-3-(2-phenyldiazenyl)-5-[(phenylsulfonyl)amino]-, sodium salt (1:2)
• CAS No: 62037-53-0
• MF: C₂₂H₁₈N₃NaO₉S₃
• MW: 587.577792644501
• CID: 459997
• Update Time: 2023-03-30

2,7-Naphthalenedisulfonic acid, 4-hydroxy-3-(2-phenyldiazenyl)-5-[(phenylsulfonyl)amino]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,4-hydroxy-3-(phenylazo)-5-[(phenylsulfonyl)amino]-, disodium salt
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-3-(2-phenyldiazenyl)-5-[(phenylsulfonyl)amino]-, sodium salt (1:2)

• Inchi： 1S/C22H17N3O9S3.Na.H/c26-22-20-14(12-19(37(32,33)34)21(22)24-23-15-7-3-1-4-8-15)11-17(36(29,30)31)13-18(20)25-35(27,28)16-9-5-2-6-10-16;;/h1-13,25-26H,(H,29,30,31)(H,32,33,34);;/b24-23+;;
• InChI Key： DEIODQUOUPNUEV-KPOOZVEVSA-N
• SMILES： N(C1=CC(S(O)(=O)=O)=CC2=CC(S(O)(=O)=O)=C(/N=N/C3C=CC=CC=3)C(O)=C12)S(C1C=CC=CC=1)(=O)=O.[NaH]